Cas no 605-91-4 (1,1'-Diethyl-2,2'-carbocyanine Iodide)

• Product Name: 1,1'-Diethyl-2,2'-carbocyanine Iodide
• CAS No: 605-91-4
• MF: C₂₅H₂₅IN₂
• MW: 480.383878469467
• MDL: MFCD00011975
• CID: 503195
• PubChem ID: 5463350
• Update Time: 2025-05-20

1,1'-Diethyl-2,2'-carbocyanine Iodide Chemical and Physical Properties

Names and Identifiers

• Quinolinium,1-ethyl-2-[3-(1-ethyl-2(1H)-quinolinylidene)-1-propen-1-yl]-, iodide (1:1)
• 1,1'-Diethyl-2,2'-carbocyanine iodide
• Pinacyanol Iodide
• Quinaldine blue
• Quinaldine Blue, Iodide
• Carbocyanine
• Pinacyanol
• Pinacyanole
• Eastman kodak 622
• Sensitol Red
• G 1700
• DSSTox_RID_81735
• DSSTox_CID_26576
• DSSTox_GSID_46576
• 94623A1122
• Quinolinium, 1-ethyl-2-(3-(1-ethyl-2(1H)-quinolylidene)propenyl)-, iodide
• 1-Ethyl-2-(3-(1-ethyl-2(1H)-quinolylidene)propenyl)quinolinium iodide
• 1-Ethyl-2-(3-(1-ethyl-2(1H)-quinolylidene)prop-1-enyl)quinolinium iodide
• CHEMB
• 1-ethyl-2-[(1E)-3-[(2E)-1-ethyl-1,2-dihydroquinolin-2-ylidene]prop-1-en-1-yl]quinolin-1-ium iodide
• Tox21_112373
• EN300-240239
• NSC403532
• CHEBI:52218
• DA-48982
• 1,1'-Diethyl-2,2'-carbocyanine iodide, 97%
• MFCD00011975
• DTXCID7026576
• AKOS000805665
• Tox21_112373_1
• 1-ethyl-2-((E)-3-((E)-1-ethylquinolin-2(1H)-ylidene)prop-1-en-1-yl)quinolin-1-ium iodide
• EN300-24494647
• CAS-605-91-4
• 1,1-DIETHYL-2,2-CARBOCYANINE IODIDE
• 1-ethyl-2-[3-(1-ethylquinolin-2(1H)-ylidene)prop-1-en-1-yl]quinolinium iodide
• 15185-48-5
• T72688
• NCGC00166247-02
• P0436
• (2Z)-1-ethyl-2-[(E)-3-(1-ethylquinolin-1-ium-2-yl)prop-2-enylidene]quinoline;iodide
• 1-ethyl-2-[3-(1-ethyl-1,2-dihydroquinolin-2-ylidene)prop-1-en-1-yl]quinolin-1-ium iodide
• 605-91-4
• 1-ethyl-2-[3-(1-ethylquinolin-1-ium-2-yl)prop-2-enylidene]quinoline;iodide
• 1,1'-DIETHYL-2,2'-CARBOCYANINEIODIDE
• DTXSID9046576
• Pinacyanol (iodide)
• CS-0279185
• (2E)-1-ethyl-2-[(E)-3-(1-ethylquinolin-1-ium-2-yl)prop-2-enylidene]quinoline;iodide
• HY-W216621
• Quinolinium, 1-ethyl-2-[3-(1-ethyl-2(1H)-quinolinylidene)-1-propenyl]-, iodide
• NCGC00166247-01
• NSC-403532
• 1,1'-Diethyl-2,2'-carbocyanine Iodide

• MDL： MFCD00011975
• Inchi： 1S/C25H25N2.HI/c1-3-26-22(18-16-20-10-5-7-14-24(20)26)12-9-13-23-19-17-21-11-6-8-15-25(21)27(23)4-2;/h5-19H,3-4H2,1-2H3;1H/q+1;/p-1
• InChI Key： QWYZFXLSWMXLDM-UHFFFAOYSA-M
• SMILES： [I-].[N+]1(CC)C(/C=C/C=C2\C=CC3C=CC=CC=3N\2CC)=CC=C2C=CC=CC=12

Computed Properties

• Exact Mass: 480.10600
• Monoisotopic Mass: 480.10625g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 527
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 7.1

Experimental Properties

• Color/Form: Not available
• Melting Point: 295 °C (dec.) (lit.)
• PSA: 8.81000
• LogP: 1.90080
• Solubility: Not available

1,1'-Diethyl-2,2'-carbocyanine Iodide Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H301+H311+H331-H315-H319
• Warning Statement： P261-P264-P270-P271-P280-P301+P310+P330-P302+P352+P312+P361+P364-P304+P340+P311-P305+P351+P338+P337+P313-P403+P233-P405-P501
• Hazardous Material transportation number：UN 2811 6.1/PG 2
• WGK Germany：3
• Hazard Category Code： 23/24/25
• Safety Instruction： S36/37/39-S45
• RTECS：VC3676870
• Hazardous Material Identification：
• Risk Phrases：R23/24/25
• HazardClass：6.1
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 1,1'-Diethyl-2,2'-carbocyanine Iodide

Comprehensive Overview of 1,1'-Diethyl-2,2'-carbocyanine Iodide (CAS No. 605-91-4): Properties, Applications, and Innovations

1,1'-Diethyl-2,2'-carbocyanine Iodide (CAS No. 605-91-4) is a carbocyanine dye widely recognized for its unique photophysical properties and versatile applications in biomedical imaging, material science, and nanotechnology. This compound belongs to the cyanine dye family, characterized by its near-infrared (NIR) absorption and fluorescence emission, making it a valuable tool in modern research and industrial applications. With the growing demand for advanced imaging probes and optical materials, this dye has garnered significant attention in both academic and commercial sectors.

The molecular structure of 1,1'-Diethyl-2,2'-carbocyanine Iodide features a polymethine chain flanked by two heterocyclic indole groups, which contribute to its high molar extinction coefficient and quantum yield. These properties enable its use in fluorescence microscopy, flow cytometry, and bio-sensing. Researchers are increasingly exploring its potential in cancer diagnostics and targeted therapy, aligning with the current trend of precision medicine and theranostics. The compound's ability to penetrate cell membranes and bind to biomolecules further enhances its utility in live-cell imaging.

In the field of nanotechnology, 1,1'-Diethyl-2,2'-carbocyanine Iodide is employed as a photosensitizer and surface modifier for nanoparticles. Its NIR fluorescence is particularly advantageous for deep-tissue imaging, a hot topic in biomedical engineering. Recent studies highlight its role in photoacoustic imaging and photothermal therapy, addressing the demand for non-invasive diagnostic tools. The compound's compatibility with gold nanoparticles and quantum dots has opened new avenues for multimodal imaging platforms.

From a commercial perspective, 1,1'-Diethyl-2,2'-carbocyanine Iodide is supplied by leading chemical manufacturers as a high-purity reagent. Its stability under physiological conditions and low cytotoxicity make it suitable for in vivo applications. As the scientific community focuses on sustainable chemistry, efforts are underway to optimize its synthesis using green solvents and catalytic methods. This aligns with the broader industry shift toward eco-friendly dyes and reduced environmental impact.

Frequently asked questions about 1,1'-Diethyl-2,2'-carbocyanine Iodide include its solubility profile, storage conditions, and compatibility with other dyes. Researchers often search for protocols for labeling biomolecules or optimizing fluorescence signals. Addressing these queries, recent publications emphasize the dye's pH stability and compatibility with common buffers, ensuring reliable performance in diverse experimental setups. Additionally, its extinction coefficient and Stokes shift are critical parameters for quantitative analysis.

In summary, 1,1'-Diethyl-2,2'-carbocyanine Iodide (CAS No. 605-91-4) stands out as a multifunctional dye with applications spanning biomedicine, nanotechnology, and material science. Its NIR properties and biocompatibility position it at the forefront of imaging innovations, meeting the needs of next-generation diagnostics and therapeutic interventions. As research progresses, this compound is poised to play an even greater role in emerging technologies and interdisciplinary studies.